Cas no 1804372-92-6 (Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate)

• Product Name: Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate
• CAS No: 1804372-92-6
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 4872169
• Update Time: 2025-05-20

Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate

• Inchi： 1S/C11H9F3N2O2/c1-2-18-10(17)4-8-7(12)3-6(11(13)14)9(5-15)16-8/h3,11H,2,4H2,1H3
• InChI Key： XBMLECZOAXPUEA-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=C(C#N)N=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate

Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate: A Comprehensive Overview

The compound Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate (CAS No. 1804372-92-6) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, and fluoro groups, along with an ethyl acetate moiety. The combination of these functional groups imparts distinctive chemical properties that make it a valuable molecule in modern research and industry.

Recent studies have highlighted the potential of Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate in the development of novel agrochemicals. Researchers have found that this compound exhibits remarkable activity against a wide range of plant pathogens, making it a promising candidate for the formulation of fungicides and insecticides. The presence of the cyano group and the difluoromethyl substituent contributes to its high stability and bioavailability, which are critical factors for agricultural applications.

In the pharmaceutical sector, Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate has shown potential as a lead compound for drug discovery. Its structure allows for extensive chemical modifications, enabling researchers to explore its efficacy in treating various diseases. For instance, studies have demonstrated that this compound can inhibit key enzymes involved in inflammatory processes, suggesting its potential use in anti-inflammatory therapies. Additionally, its fluoro substituent enhances its lipophilicity, which is advantageous for drug delivery systems.

The synthesis of Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact. These improvements are particularly important given the increasing demand for this compound in both research and industrial settings.

From a structural perspective, the pyridine ring in Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate plays a central role in determining its chemical reactivity. The cyano group at position 2 imparts strong electron-withdrawing effects, while the difluoromethyl group at position 3 introduces steric hindrance and additional electronic effects. The fluoro substituent at position 5 further modulates the electronic properties of the molecule, making it highly versatile for various chemical transformations.

Moreover, Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate has been explored as a building block in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. For example, researchers have reported its application as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis.

In terms of environmental impact, studies have shown that Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate exhibits low toxicity to non-target organisms under controlled conditions. However, further research is required to fully understand its long-term effects on ecosystems and human health. This information is crucial for regulatory agencies to establish guidelines for its safe use and disposal.

Looking ahead, the continued exploration of Ethyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-6-acetate is expected to yield new insights into its potential applications across diverse industries. Its unique combination of functional groups makes it an ideal candidate for further research into novel chemical reactions and material properties.